CID 71351007
Description
CID 71351007 (PubChem Compound Identifier 71351007) is a chemical compound identified in studies involving the analysis of natural product fractions. It was isolated from Citrus essential oil (CIEO) through vacuum distillation, as evidenced by its presence in specific distillation fractions analyzed via gas chromatography-mass spectrometry (GC-MS) . The mass spectrum of this compound (Figure 1D in ) suggests a molecular ion peak at m/z 458.3, indicative of a molecular formula likely containing oxygen and/or nitrogen heteroatoms.
Properties
CAS No. |
158033-02-4 |
|---|---|
Molecular Formula |
MgOPbTiW |
Molecular Weight |
479 g/mol |
InChI |
InChI=1S/Mg.O.Pb.Ti.W |
InChI Key |
BHDLUMUGDKCMLX-UHFFFAOYSA-N |
Canonical SMILES |
O=[W].[Mg].[Ti].[Pb] |
Origin of Product |
United States |
Chemical Reactions Analysis
CID 71351007 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the specific functional groups present in the compound. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or chromium trioxide, while reduction reactions may use reducing agents like lithium aluminum hydride or sodium borohydride. Substitution reactions can occur under acidic or basic conditions, depending on the nature of the substituent groups. The major products formed from these reactions depend on the specific reaction conditions and the nature of the starting material.
Scientific Research Applications
CID 71351007 has a wide range of scientific research applications. In chemistry, it may be used as a reagent or intermediate in the synthesis of other compounds. In biology, it could be studied for its potential biological activities, such as enzyme inhibition or receptor binding. In medicine, it may be investigated for its therapeutic potential in treating various diseases. In industry, it could be used in the production of pharmaceuticals, agrochemicals, or other specialty chemicals.
Mechanism of Action
The mechanism of action of CID 71351007 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological activity of the compound. For example, if the compound acts as an enzyme inhibitor, it may bind to the active site of the enzyme and prevent substrate binding, thereby inhibiting the enzyme’s activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
CID 71351007 belongs to a broader class of natural products, possibly terpenoids or alkaloids, given its isolation from citrus essential oils. Below is a comparative analysis with structurally or functionally related compounds:
Table 1: Comparative Properties of this compound and Similar Compounds
Key Findings:
Structural Diversity: this compound’s higher molecular weight (~458.3) distinguishes it from synthetic piperazine derivatives like CID 57416287 (142.2 g/mol) , but it shares oxygen-rich functional groups with oscillatoxins (e.g., lactones, esters) . Unlike oscillatoxins, which are macrocyclic lactones, this compound may feature a linear or monocyclic structure based on its GC-MS elution profile .
Bioactivity and Applications: Oscillatoxins exhibit cytotoxic properties, targeting ion channels , whereas this compound’s role in CIEO suggests antioxidant or antimicrobial activity typical of citrus terpenoids. Synthetic analogs like CID 57416287 are designed for high solubility and bioavailability, contrasting with this compound’s natural, likely lipophilic profile .
Analytical Data: this compound was detected in CIEO fractions with retention times distinct from other volatile components, implying unique polarity and volatility . Oscillatoxins, being non-volatile, require liquid chromatography for analysis .
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